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Ethyl 2-[(chloroacetyl)amino]benzoate: A

Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Ethyl 2-[(chloroacetyl)amino]benzoate,

a key intermediate in organic synthesis. The document outlines its molecular structure,

physicochemical properties, and a representative synthetic protocol.

Molecular and Physicochemical Properties

Ethyl 2-[(chloroacetyl)amino]benzoate, an ortho-substituted aromatic compound, possesses

the molecular formula C11H12CINOs. Its properties are summarized in the table below.

Property

Value

Molecular Formula

C11H12CINOs3

Molecular Weight 241.67 g/mol [1][2]
IUPAC Name ethyl 2-[(2-chloroacetyl)amino]benzoate
Synonyms Ethyl 2-(2-chloroacetamido)benzoate
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Synthesis of Ethyl 2-[(chloroacetyl)amino]benzoate

The synthesis of Ethyl 2-[(chloroacetyl)amino]benzoate is typically achieved through the N-
acylation of Ethyl 2-aminobenzoate (also known as ethyl anthranilate) with chloroacetyl
chloride.

Experimental Protocol

The following is a representative experimental protocol for the synthesis of Ethyl 2-
[(chloroacetyl)amino]benzoate:

Materials:

Ethyl 2-aminobenzoate (CoH11:NO2)[3][4][5]

Chloroacetyl chloride (C2H2CI20)

Triethylamine (EtsN) or other suitable base

Acetone or other suitable aprotic solvent

Procedure:

 In a round-bottom flask, dissolve Ethyl 2-aminobenzoate in acetone.

» Add triethylamine to the solution to act as a base and scavenger for the HCI byproduct.
e Cool the mixture in an ice bath.

o Slowly add chloroacetyl chloride dropwise to the stirred solution.

 After the addition is complete, allow the reaction to proceed at room temperature overnight.

[6]
» Monitor the reaction progress using thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is typically worked up by removing the solvent under
reduced pressure. The residue is then purified, for example, by recrystallization or column
chromatography, to yield the final product, Ethyl 2-[(chloroacetyl)amino]benzoate.
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Synthetic Pathway

The logical workflow for the synthesis of Ethyl 2-[(chloroacetyl)amino]benzoate is illustrated
in the diagram below.
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Caption: Synthesis of Ethyl 2-[(chloroacetyl)amino]benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl 2-[(chloroacetyl)amino]benzoate molecular
structure and weight.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267578#ethyl-2-chloroacetyl-amino-benzoate-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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